Cas no 56136-79-9 (2-Chloro-4,5-dinitro-toluene)

• Product Name: 2-Chloro-4,5-dinitro-toluene
• CAS No: 56136-79-9
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 378029
• PubChem ID: 289315
• Update Time: 2025-10-25

2-Chloro-4,5-dinitro-toluene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-methyl-4,5-dinitro-
• 2-Chloro-4,5-dinitro-toluene
• 1-chloro-2-methyl-4,5-dinitrobenzene
• AKOS030240001
• DTXSID80302453
• 56136-79-9
• FT-0664813
• 1-chloranyl-2-methyl-4,5-dinitro-benzene
• 2-Chloro-4,5-dinitrotoluene
• A830931
• SCHEMBL772624
• NSC151027
• NSC-151027

• Inchi： 1S/C7H5ClN2O4/c1-4-2-6(9(11)12)7(10(13)14)3-5(4)8/h2-3H,1H3
• InChI Key： WQSOOJHJGVAMQN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.99400
• Monoisotopic Mass: 215.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Melting Point: 76-78°C
• PSA: 91.64000
• LogP: 3.51120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes

Additional information on 2-Chloro-4,5-dinitro-toluene

2-Chloro-4,5-dinitro-toluene (CAS No. 56136-79-9): An Overview of Its Properties and Applications

2-Chloro-4,5-dinitro-toluene (CAS No. 56136-79-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its aromatic ring, substituted with a chlorine atom and two nitro groups, making it a valuable intermediate in the synthesis of dyes, pharmaceuticals, and other fine chemicals.

The chemical formula of 2-Chloro-4,5-dinitro-toluene is C₇H₄ClN₂O₄. Its molecular weight is 207.57 g/mol, and it exists as a yellow crystalline solid at room temperature. The compound is known for its high stability and reactivity, which are essential properties for its use in various chemical reactions.

In the field of organic synthesis, 2-Chloro-4,5-dinitro-toluene serves as a key intermediate in the production of dyes and pigments. Its unique structure allows for the introduction of various functional groups through substitution reactions, making it a valuable starting material for the synthesis of complex molecules. Recent studies have explored the use of this compound in the development of novel dyes with improved colorfastness and stability under various environmental conditions.

Beyond its applications in dye synthesis, 2-Chloro-4,5-dinitro-toluene has also found use in the pharmaceutical industry. Researchers have investigated its potential as a building block for the synthesis of new drugs with therapeutic properties. The presence of the chlorine and nitro groups provides opportunities for targeted modifications that can enhance the pharmacological activity of the resulting compounds. For instance, studies have shown that derivatives of 2-Chloro-4,5-dinitro-toluene can exhibit anti-inflammatory and antimicrobial properties, making them promising candidates for drug development.

The physical properties of 2-Chloro-4,5-dinitro-toluene, such as its melting point (110-113°C) and boiling point (300°C), are important considerations in its handling and processing. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but is insoluble in water. These solubility characteristics make it suitable for use in various chemical processes where controlled solubility is required.

In terms of safety and handling, it is important to note that while 2-Chloro-4,5-dinitro-toluene is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of 2-Chloro-4,5-dinitro-toluene has also been studied to ensure its responsible use. Research has shown that this compound can be effectively managed through proper waste disposal practices and environmental monitoring. Efforts are ongoing to develop more sustainable methods for its production and use to minimize any potential ecological impact.

In conclusion, 2-Chloro-4,5-dinitro-toluene (CAS No. 56136-79-9) is a multifaceted compound with a wide range of applications in organic synthesis, dye production, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable resource for scientists and industries seeking to develop innovative solutions in these fields. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to advancements in chemistry and related disciplines.